2-Chloro-4-phenylthioaniline

• Molecular Formula: C12H10ClNS
• Molecular Weight: 235.73 g/mol
• IUPAC Name: 2-chloro-4-phenylsulfanylaniline
• InChI: InChI=1S/C12H10ClNS/c13-11-8-10(6-7-12(11)14)15-9-4-2-1-3-5-9/h1-8H,14H2
• InChI Key: XEVHRXGPMYEDKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC(=C(C=C2)N)Cl

Description

2-Chloro-4-phenylthioaniline is a useful research compound. Its molecular formula is C12H10ClNS and its molecular weight is 235.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetrakis(triphenylphosphine)palladium(0) (0.1 15 g) was added to a deoxygenated mixture of 2-chloro-4-iodoaniline (0.507 g), thiophenol (0.214 ml) and sodium methoxide (0.227 g) in ethanol (20 ml). The mixture was further deoxygenated by evacuation and refilling with argon (3 cycles) then heated under reflux with stirring under argon for 18 hours, cooled, diluted with ether (30 ml) and filtered. Volatile material was removed by evaporation and the residue was purified by chromatography on a silica gel Mega Bond Elut column eluting with 10-15% ethyl acetate/hexane to give the title compound (0.443 g) as a solid. M.p. 59-60° C.; NMR: 5.78 (br s, 2H), 6.8 (t, 1H), 7.04 (m, 2H), 7.15 (m, 2H), 7.2-7.35 (m, 3H); EA: C12H10ClNS requires C, 61.1; H, 4.3; N, 5.9; S, 13.6%; found: C, 60.8; H, 4.4; N, 5.7; S, 13.3%.